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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate

CAS No.: 64373-51-9

Cat. No.: B1226279

Get Quote

Executive Summary & Analytical Significance
2-Formylfuran-5-sulfonate (FFSA) is a critical oxidized derivative of furanic biomass

(specifically 5-HMF). Its identification is often complicated by its structural similarity to its

precursors. High-resolution NMR is the gold standard for distinguishing FFSA because it

provides unambiguous proof of the sulfonate group's presence (via chemical shift perturbation)

and the loss of the hydroxymethyl group (absence of aliphatic signals).

Key Analytical Advantages of NMR for FFSA:

Specificity: Distinguishes the sulfonate moiety from the carboxylic acid (Furoic acid) or

alcohol (HMF) without derivatization.

Quantification: The distinct aldehyde proton allows for precise qNMR (quantitative NMR)

even in complex mixtures.

Solvent Versatility: Stable in D₂O and DMSO-d₆, allowing direct analysis of aqueous reaction

aliquots.
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Structural Assignments & Chemical Logic
The furan ring is an aromatic system where substituent effects are pronounced.

The Aldehyde (-CHO) at C2: Strongly electron-withdrawing, deshielding the adjacent H3

proton.

The Sulfonate (-SO₃Na/H) at C5: Electron-withdrawing (inductive), but less deshielding than

the aldehyde. It replaces the H5 proton found in Furfural.

Visualizing the Assignment Logic
The following diagram illustrates the structural nodes and the logical flow for assigning the

NMR signals.
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~6.9 - 7.2 ppm (d)Shielded relative to H3

J coupling ~3.5 Hz
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Figure 1: Structural assignment map for 2-Formylfuran-5-sulfonate showing the impact of

substituents on chemical shifts.

Comparative 1H NMR Analysis
The table below contrasts FFSA with its primary "alternative" contaminants: Furfural (the non-

sulfonated analog) and 5-HMF (the reduced precursor).

Table 1: 1H NMR Chemical Shift Comparison (in D₂O)
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Feature
2-Formylfuran-5-

sulfonate (Product)
Furfural (Alternative
1)

5-HMF (Alternative
2)

Aldehyde (-CHO) 9.50 – 9.65 ppm (s) 9.56 ppm (s) 9.45 ppm (s)

Ring Proton H3
7.30 – 7.45 ppm (d,

J=3.5 Hz)
7.28 ppm (d) 7.35 ppm (d)

Ring Proton H4
6.80 – 7.00 ppm (d,

J=3.5 Hz)
6.65 ppm (dd) 6.60 ppm (d)

Ring Proton H5
ABSENT (Substituted

by -SO₃)
7.75 ppm (d)

ABSENT (Substituted

by -CH₂OH)

Aliphatic (-CH₂-) ABSENT ABSENT 4.60 ppm (s)

Critical Diagnostic:

Absence of H5: The disappearance of the doublet at ~7.75 ppm (present in Furfural)

confirms substitution at the C5 position.

Absence of CH₂: The lack of a singlet at ~4.6 ppm distinguishes FFSA from 5-HMF.

Coupling: FFSA shows two clear doublets with a characteristic furan coupling constant (J ≈

3.5 Hz).

Experimental Protocol: 1H NMR Acquisition
Sample Prep: Dissolve 5–10 mg of the sulfonate salt in 600 µL of D₂O (preferred for

solubility) or DMSO-d₆.

Internal Standard: Add a trace amount of TSP (sodium trimethylsilylpropanesulfonate) for

D₂O (set to 0.00 ppm). Avoid TMS in aqueous solvents.

Parameters:

Pulse Angle: 30° or 90°.
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Relaxation Delay (d1): ≥ 5 seconds (Aldehyde protons relax slowly; ensure full relaxation

for qNMR).

Scans: 16–64 (Sufficient for >95% purity).

Comparative 13C NMR Analysis
Carbon NMR provides the definitive confirmation of the sulfonate attachment via the chemical

shift of the C5 carbon.

Table 2: 13C NMR Chemical Shift Comparison (in D₂O)
Carbon Position

2-Formylfuran-5-

sulfonate
Furfural 5-HMF

C-Aldehyde (C=O) ~178 - 180 ppm ~179 ppm ~180 ppm

C2 (Quaternary) ~152 ppm ~150 ppm ~153 ppm

C5 (Sulfonated) ~155 - 158 ppm 148 ppm (CH) ~160 ppm (C-O)

C3 (CH) ~120 - 125 ppm 124 ppm 125 ppm

C4 (CH) ~112 - 115 ppm 113 ppm 110 ppm

Aliphatic (-CH₂-) ABSENT ABSENT ~57 ppm

Analysis:

The C5 Shift: The carbon bonded to the sulfonate group resonates downfield (~155+ ppm)

due to the electron-withdrawing nature of the -SO₃ group, distinct from the unsubstituted C5

in Furfural (148 ppm).

Differentiation from HMF: The absence of the aliphatic carbon signal at ~57 ppm is the

fastest check for HMF impurities.

Experimental Workflow for Purity Validation
To rigorously prove the identity of 2-Formylfuran-5-sulfonate, follow this self-validating

workflow.
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Figure 2: Decision tree for identifying 2-Formylfuran-5-sulfonate from common furanic

impurities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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